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Compound of Interest

Compound Name: 3-(Fluoromethyl)aniline

Cat. No.: B1340445 Get Quote

Disclaimer: This guide provides information on 3-(Trifluoromethyl)aniline, as searches for 3-
(Fluoromethyl)aniline yielded limited data, suggesting a possible typographical error in the

original query. 3-(Trifluoromethyl)aniline is a significant compound in chemical synthesis and

drug development.

This technical whitepaper offers an in-depth overview of the core physicochemical properties of

3-(Trifluoromethyl)aniline. The information is curated for researchers, scientists, and

professionals in drug development, presenting key data, experimental methodologies, and

relevant workflows to support research and industrial applications.

Core Physicochemical Data
3-(Trifluoromethyl)aniline is a substituted aniline featuring a trifluoromethyl group at the 3-

position of the benzene ring. This electron-withdrawing group significantly influences the

molecule's electronic properties, reactivity, and biological activity. The compound appears as a

colorless to pale yellow liquid with a characteristic mild, amine-like or fishlike odor.[1][2] It is

known to be soluble in organic solvents and has low solubility in water.[2][3]

The key physicochemical properties of 3-(Trifluoromethyl)aniline are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₆F₃N [2][3]

Molecular Weight 161.12 g/mol [1]

CAS Number 98-16-8 [2]

Appearance Colorless to pale yellow liquid [2][4]

Melting Point
5 to 6 °C (41 to 43 °F; 278 to

279 K)
[4]

Boiling Point
187 to 188 °C (369 to 370 °F;

460 to 461 K)
[4]

Density 1.29 g/cm³ at 25 °C [4]

Refractive Index 1.480 at 20 °C

Vapor Pressure 0.3 mmHg at 20 °C

Flash Point 75°C (closed cup) [2]

Water Solubility 5 g/L at 20°C [3]

LogP 2.3 [5]

Experimental Protocols: Determination of
Physicochemical Properties
Accurate determination of physicochemical properties is crucial for the application of 3-

(Trifluoromethyl)aniline in research and development. Below are generalized experimental

protocols for key properties.

1. Determination of Melting Point: The melting point can be determined using a standard

capillary melting point apparatus. A small, powdered sample of solidified 3-

(Trifluoromethyl)aniline is packed into a capillary tube and placed in the apparatus. The

temperature is slowly increased, and the range from which the substance starts to melt until it

becomes completely liquid is recorded. For a pure substance, this range should be narrow.
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2. Determination of Boiling Point: The boiling point is determined by distillation. The compound

is heated in a distillation flask equipped with a thermometer. The temperature at which the

liquid boils and its vapor is in equilibrium with the liquid at atmospheric pressure is recorded as

the boiling point. For higher accuracy, the pressure should be recorded and the boiling point

corrected to standard pressure if necessary.

3. Determination of Solubility (Shake-Flask Method): This method determines the equilibrium

solubility of a compound in a specific solvent.

Procedure:

An excess amount of 3-(Trifluoromethyl)aniline is added to a known volume of the solvent

(e.g., water, ethanol) in a sealed vial.

The vial is agitated in a thermostatically controlled shaker at a constant temperature (e.g.,

25 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).

After equilibration, the solution is allowed to stand to allow undissolved solute to settle.

A sample of the supernatant is carefully removed, filtered through a syringe filter (e.g.,

0.22 µm), and diluted with a suitable solvent.

The concentration of 3-(Trifluoromethyl)aniline in the diluted sample is quantified using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection, against a calibration curve prepared with standard solutions of known

concentrations.

The solubility is then calculated by taking the dilution factor into account.

Workflow and Process Visualization
To facilitate a clearer understanding of the experimental procedures, the following diagrams

illustrate key workflows.
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Workflow for Synthesis of a Derivative from 3-(Trifluoromethyl)aniline

Start: Reactants

3-(Trifluoromethyl)aniline
+ Reactant B

Add Solvent
(e.g., Dichloromethane)

Reaction under
Controlled Conditions
(e.g., -10°C to 0°C)

Extraction with
Aqueous Solution
(e.g., 2N NaOH)

Wash Organic Layer
with Water

Dry over
Anhydrous Agent

(e.g., MgSO4)

Solvent Removal
(Evaporation)

Crude Product

Purification
(e.g., Recrystallization,

Chromatography)

Final Product
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Workflow for Thermodynamic Solubility Determination

Start

Prepare Saturated Solution:
Excess Solute in Solvent

Equilibrate in
Thermostatic Shaker
(e.g., 24-48h at 25°C)

Phase Separation:
Allow Solid to Settle

or Centrifuge

Withdraw Aliquot
of Supernatant

Filter through
Syringe Filter (0.22 µm)

Dilute Sample to
Known Volume

Quantify Concentration
using HPLC-UV

Calculate Solubility
(Account for Dilution)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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